2-Methoxyethyl 2-(4-fluorobenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: 2-methoxyethyl (2E)-2-[(4-fluorophenyl)methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C22H19FN2O4S2/c1-13-18(21(27)29-10-9-28-2)19(16-4-3-11-30-16)25-20(26)17(31-22(25)24-13)12-14-5-7-15(23)8-6-14/h3-8,11-12,19H,9-10H2,1-2H3/b17-12+
• InChI Key: GCRVLXQXXWVQAR-SFQUDFHCSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)C(=CC3=CC=C(C=C3)F)SC2=N1)C4=CC=CS4)C(=O)OCCOC
• Isomeric SMILES: CC1=C(C(N2C(=O)/C(=C\C3=CC=C(C=C3)F)/SC2=N1)C4=CC=CS4)C(=O)OCCOC
• Molecular Formula: C22H19FN2O4S2
• Molecular Weight: 458.5 g/mol
• CAS RN: 617698-66-5

Description

The compound “2-Methoxyethyl 2-(4-fluorobenzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate” is a complex organic molecule. It belongs to a class of compounds known as thiazolopyrimidines. The compound has a linear formula of C26H25FN2O5S and a molecular weight of 496.562.

Molecular Structure Analysis

The molecular structure analysis of this compound would typically involve techniques such as FT-IR, LC-MS, 1H-NMR, and 13C-NMR. These techniques can provide detailed information about the functional groups, molecular weight, and structural features of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure. It has a molecular mass of 496.562 g/mol. More detailed properties such as melting point, solubility, and spectral data would typically be obtained through experimental analysis.

Scientific Research Applications

Synthesis and Biological Evaluation

A new series of thiazolopyrimidine derivatives, including ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives, have been synthesized and characterized by various spectral methods. These compounds were evaluated for their in vitro antioxidant, antibacterial, and antifungal activities, showing notable effectiveness in these areas (Maddila et al., 2012).

Pharmacological Properties

Research into the pharmacological properties of thiazolopyrimidine derivatives revealed significant anti-inflammatory and antinociceptive activities. Specifically, compounds with certain fluorobenzylidene substitutions demonstrated lower ulcerogenic activity and higher safety margins, making them potential candidates for further drug development (Alam et al., 2010).

Anticancer Activity

The synthesis and in vitro cytotoxic activity of novel pyrazolopyrimidines and related Schiff bases have been investigated. These compounds showed potential cytotoxic effects against human cancer cell lines, including colon, lung, breast, and liver cancer cells, indicating their possible application in cancer therapy (Hassan et al., 2015).

Antiinflammatory Activity

A series of 2-benzylidene-7-methyl-3-oxo-5-(substituted phenyl)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl esters were synthesized and tested for their anti-inflammatory activities. Results showed that some compounds exerted moderate anti-inflammatory activity, comparable to known anti-inflammatory drugs (Tozkoparan et al., 1999).

Future Directions

The future research directions for this compound could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given the wide range of activities exhibited by thiophene derivatives, this compound could be a promising candidate for drug development.